Cas no 299962-55-3 (Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 299962-55-3
• MF: C₁₄H₁₈BrNO₃S
• MW: 360.266622066498
• CID: 6787578
• PubChem ID: 3089232
• Update Time: 2025-10-31

Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(3-BROMOPROPANAMIDO)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• ethyl 2-(3-bromopropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 299962-55-3
• VS-00685
• Ethyl 2-(3-bromopropanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• BBL000721
• STK279871
• ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS000511019
• CS-0361391
• Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C14H18BrNO3S/c1-2-19-14(18)12-9-5-3-4-6-10(9)20-13(12)16-11(17)7-8-15/h2-8H2,1H3,(H,16,17)
• InChI Key： UVZVMRJOYZRFIO-UHFFFAOYSA-N
• SMILES： BrCCC(NC1=C(C(=O)OCC)C2=C(CCCC2)S1)=O

Computed Properties

• Exact Mass: 359.01908g/mol
• Monoisotopic Mass: 359.01908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.6Ų

Additional information on Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 299962-55-3): A Comprehensive Overview

Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, identified by its CAS number 299962-55-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzothiophene class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the ethyl ester, brominated side chain, and the amide linkage in its structure contributes to its unique chemical properties and reactivity.

The benzothiophene core is a fused heterocyclic system consisting of a benzene ring and a thiophene ring. This structural motif is well-known for its role in various pharmacologically active compounds, including anticonvulsants, antidepressants, and antiviral agents. The specific substitution pattern in Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate makes it a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in developing novel therapeutic agents based on benzothiophene derivatives. The compound's structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, the ethyl ester group can be hydrolyzed to yield a carboxylic acid derivative, which may enhance solubility and bioavailability. Additionally, the brominated side chain provides a handle for further functionalization via cross-coupling reactions, enabling the introduction of diverse substituents.

One of the most compelling aspects of Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its potential as a building block for drug candidates targeting neurological disorders. Benzothiophene derivatives have shown promise in treating conditions such as epilepsy and depression by interacting with specific neurotransmitter receptors. The amide linkage in this compound can be exploited to design molecules that modulate the activity of enzymes and receptors involved in these pathways.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists modify the core structure of known active compounds to improve their efficacy and reduce side effects. Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate serves as an excellent scaffold for such endeavors due to its structural versatility. Researchers have reported the synthesis of analogs with modified functional groups that exhibit enhanced binding affinity to target proteins.

The compound's utility extends beyond medicinal chemistry; it also finds applications in materials science and agrochemicals. The benzothiophene core can be incorporated into polymers to enhance their thermal stability and mechanical properties. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants.

The synthesis of Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and esterification. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic strategies.

In conclusion, Ethyl 2-[(3-bromopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 299962-55-3) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies for benzothiophene derivatives, this compound is likely to play an increasingly important role in drug discovery and materials science.